Cas no 123392-43-8 (5-Methoxy-1-benzothiophene-3-carboxylic acid)
123392-43-8 structure
Product Name:5-Methoxy-1-benzothiophene-3-carboxylic acid
CAS No:123392-43-8
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD19440790
CID:1067873
PubChem ID:12093317
Update Time:2025-04-20
5-Methoxy-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-1-benzothiophene-3-carboxylic acid
- 5-Methoxybenzo[b]thiophene-3-carboxylic acid
- SS-4531
- AKOS016028549
- 123392-43-8
- SCHEMBL6130765
- A925851
- CS-0442980
- 5-methoxybenzo[b]thiophene-3-carboxylicacid
- JMQUXSAXYAFAHM-UHFFFAOYSA-N
- 5-methoxy-3-benzo[b]thiophenecarboxylic acid
- MFCD19440790
- 1(3H)-Isobenzofuranone,5-methoxy-3,6-dimethyl-3-(2-propenyl)
-
- MDL: MFCD19440790
- Inchi: 1S/C10H8O3S/c1-13-6-2-3-9-7(4-6)8(5-14-9)10(11)12/h2-5H,1H3,(H,11,12)
- InChI Key: JMQUXSAXYAFAHM-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 208.01941529g/mol
- Monoisotopic Mass: 208.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.392
5-Methoxy-1-benzothiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161064-1g |
5-Methoxy-1-benzothiophene-3-carboxylic acid |
123392-43-8 | 95% | 1g |
$446 | 2021-06-17 | |
| abcr | AB338847-500 mg |
5-Methoxy-1-benzothiophene-3-carboxylic acid; 95% |
123392-43-8 | 500MG |
€346.00 | 2022-06-10 | ||
| abcr | AB338847-1 g |
5-Methoxy-1-benzothiophene-3-carboxylic acid; 95% |
123392-43-8 | 1g |
€452.10 | 2022-06-10 | ||
| Apollo Scientific | OR303166-500mg |
5-Methoxy-1-benzothiophene-3-carboxylic acid |
123392-43-8 | 0.97 | 500mg |
£301.00 | 2025-02-19 | |
| Apollo Scientific | OR303166-1g |
5-Methoxy-1-benzothiophene-3-carboxylic acid |
123392-43-8 | 0.97 | 1g |
£462.00 | 2025-02-19 | |
| Chemenu | CM161064-1g |
5-Methoxy-1-benzothiophene-3-carboxylic acid |
123392-43-8 | 95% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 087873-500mg |
5-Methoxy-1-benzothiophene-3-carboxylic acid, >97% |
123392-43-8 | >97% | 500mg |
$410.00 | 2023-09-05 | |
| Matrix Scientific | 087873-1g |
5-Methoxy-1-benzothiophene-3-carboxylic acid, >97% |
123392-43-8 | >97% | 1g |
$550.00 | 2023-09-05 | |
| Matrix Scientific | 087873-500mg |
5-Methoxy-1-benzothiophene-3-carboxylic acid, >97% |
123392-43-8 | >97% | 500mg |
$410.00 | 2023-09-11 | |
| Matrix Scientific | 087873-1g |
5-Methoxy-1-benzothiophene-3-carboxylic acid, >97% |
123392-43-8 | >97% | 1g |
$550.00 | 2023-09-11 |
5-Methoxy-1-benzothiophene-3-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
123392-43-8 (5-Methoxy-1-benzothiophene-3-carboxylic acid) Related Products
- 123392-42-7(Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy-)
- 43121-90-0((6-Methoxybenzo[b]thiophen-3-yl)methanol)
- 1093631-84-5(Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate)
- 5381-25-9(benzothiophene-3-carboxylic acid)
- 42326-68-1(Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-)
- 43121-86-4(6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester)
- 43121-88-6(6-MethoxybenzoBthiophene-3-carboxylic Acid)
- 1093631-83-4(Methyl 6-methoxybenzo[B]thiophene-3-carboxylate)
- 16304-39-5(5-Hydroxy-1-benzothiophene-3-carboxylic Acid)
- 561323-33-9(6-hydroxy-1-benzothiophene-3-carboxylic acid)
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